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Compound of Interest

Compound Name: 2-(2-Ethoxyethyl)pyridine

Cat. No.: B1582356

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 2-(2-
Ethoxyethyl)pyridine in Catalysis

2-(2-Ethoxyethyl)pyridine is a versatile bidentate ligand that has garnered significant interest
in the field of catalysis. Its unique structural features—a pyridine ring providing a sterically
accessible nitrogen for metal coordination and a flexible ethoxyethyl side chain offering a
secondary, weaker coordination site through its oxygen atom—confer valuable properties to
catalytic systems. This hemilabile character can stabilize catalytic intermediates, promote
reductive elimination, and influence the regioselectivity and efficiency of various cross-coupling
reactions.

This guide provides a comprehensive overview of the practical application of 2-(2-
Ethoxyethyl)pyridine as a ligand in palladium-catalyzed cross-coupling reactions, with a focus
on the Suzuki-Miyaura coupling. The protocols detailed herein are designed to be robust and
adaptable, serving as a strong foundation for researchers in organic synthesis and drug
development. While a specific protocol for a complex of 2-(2-ethoxyethyl)pyridine is not
available, the following application notes are based on the successful use of a closely related
palladium(ll) complex of a-hydroxy[1-(2-ethoxyethyl)piperidin-4-ylJphosphonate in Suzuki-
Miyaura cross-coupling reactions.[1] The structural analogy between the core coordinating
moieties suggests a similar catalytic behavior.
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Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of 2-(2-
Ethoxyethyl)pyridine, as well as its safety profile, is paramount for its effective and safe use in
a laboratory setting.

Property Value Reference
Molecular Formula CoH13NO [2][3]
Molecular Weight 151.21 g/mol [2][3]

CAS Number 28672-54-0 [2][3]
Appearance Colorless to light yellow liquid

Boiling Point 106-107 °C at 19 Torr

Density 0.961 g/cm?3

Safety Information: 2-(2-Ethoxyethyl)pyridine is classified as a substance that causes skin
irritation, serious eye damage, and may cause respiratory irritation.[3] Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn
when handling this compound. All manipulations should be performed in a well-ventilated fume
hood. For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Application in Palladium-Catalyzed Suzuki-Miyaura
Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,
enabling the formation of carbon-carbon bonds between organoboron compounds and organic
halides. The choice of ligand is critical for the efficiency and scope of this reaction. The unique
electronic and steric properties of 2-(2-Ethoxyethyl)pyridine make it a promising candidate for
enhancing the catalytic activity of palladium complexes in these transformations.

Plausible Catalytic Cycle

The proposed catalytic cycle for the Suzuki-Miyaura reaction employing a palladium complex
with 2-(2-Ethoxyethyl)pyridine as a ligand is depicted below. The hemilabile nature of the
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ethoxyethyl side chain is hypothesized to facilitate key steps in the cycle.
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Legend
L = 2-(2-Ethoxyethyl)pyridine
(Oxidative Addition | Ar-Pd(I)-X(L) R-B(OR)2(Base)]- Transmetalation > Ar-Pd(II)-R(L)

(A-X) (R-B(OR)2) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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